Cas no 2167579-41-9 (1-cyclopentyl-4-formyl-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-cyclopentyl-4-formyl-1H-pyrazole-3-carboxylic acid
• CAS No: 2167579-41-9
• MF: C₁₀H₁₂N₂O₃
• MW: 208.213882446289
• CID: 5888383
• PubChem ID: 165507156
• Update Time: 2025-11-01

1-cyclopentyl-4-formyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-cyclopentyl-4-formyl-1H-pyrazole-3-carboxylic acid
• 2167579-41-9
• EN300-1294424

• Inchi： 1S/C10H12N2O3/c13-6-7-5-12(8-3-1-2-4-8)11-9(7)10(14)15/h5-6,8H,1-4H2,(H,14,15)
• InChI Key： HBJTXACRIJMYJN-UHFFFAOYSA-N
• SMILES： OC(C1C(C=O)=CN(C2CCCC2)N=1)=O

Computed Properties

• Exact Mass: 208.08479225g/mol
• Monoisotopic Mass: 208.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 72.2Ų

Additional information on 1-cyclopentyl-4-formyl-1H-pyrazole-3-carboxylic acid

Comprehensive Overview of 1-cyclopentyl-4-formyl-1H-pyrazole-3-carboxylic acid (CAS No. 2167579-41-9)

1-cyclopentyl-4-formyl-1H-pyrazole-3-carboxylic acid (CAS No. 2167579-41-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a pyrazole core with a cyclopentyl substituent and a formyl group, making it a versatile intermediate for synthesizing biologically active molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting inflammatory pathways and metabolic disorders.

The compound's carboxylic acid functionality enhances its reactivity, allowing for further derivatization into esters, amides, or other derivatives. This property aligns with the growing demand for custom synthesis in medicinal chemistry, where high-purity intermediates like 1-cyclopentyl-4-formyl-1H-pyrazole-3-carboxylic acid are critical for optimizing drug candidates. Recent studies highlight its role in developing kinase inhibitors, a hot topic in oncology research, as well as its utility in designing small-molecule probes for biochemical assays.

From a synthetic chemistry perspective, the formyl group in this compound offers a strategic handle for click chemistry or Schiff base formation, techniques widely used in bioconjugation and materials science. These applications resonate with current trends in green chemistry, where efficient bond-forming reactions are prioritized. The compound’s pyrazole ring also contributes to its stability, a sought-after trait in preclinical development where metabolic resistance is crucial.

Analytical data for CAS No. 2167579-41-9 typically includes HPLC purity (>98%), NMR confirmation, and mass spectrometry, meeting stringent requirements for GMP-compliant production. This aligns with industry standards for pharmaceutical intermediates, a frequently searched term among contract manufacturing organizations (CMOs). Furthermore, its solubility profile in polar aprotic solvents like DMSO makes it suitable for high-throughput screening platforms, addressing the needs of modern drug discovery pipelines.

Environmental and regulatory considerations for this compound emphasize its classification as non-hazardous under standard handling protocols, a key concern for laboratories focusing on sustainable chemistry. Its structural motifs are often compared to privileged scaffolds in medicinal chemistry, a trending topic in AI-driven drug design discussions. As the demand for fragment-based drug discovery grows, 1-cyclopentyl-4-formyl-1H-pyrazole-3-carboxylic acid serves as a valuable building block due to its balanced hydrophilicity and molecular weight.

In summary, 1-cyclopentyl-4-formyl-1H-pyrazole-3-carboxylic acid (CAS No. 2167579-41-9) represents a multifaceted tool for researchers exploring structure-activity relationships (SAR) and lead optimization. Its compatibility with modern parallel synthesis techniques and relevance to targeted therapy development ensure its continued prominence in scientific literature and industrial applications.